1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-(2,4-dichlorophenyl)-5-(4-methylphenyl)pyrazol-3-amine
• InChI: InChI=1S/C16H13Cl2N3/c1-10-2-4-11(5-3-10)14-9-16(19)21(20-14)15-7-6-12(17)8-13(15)18/h2-9H,19H2,1H3
• InChI Key: GSSYMFQJNPWWOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=C2)N)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H13Cl2N3
• Molecular Weight: 318.2 g/mol

Description

1-(2,4-Dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine, also known as DMPP, is a synthetic compound used in scientific research. It is a potent agonist of the α7 nicotinic acetylcholine receptor (α7 nAChR), which is involved in several physiological processes. DMPP has been studied extensively for its potential to modulate the activity of the α7 nAChR, and its effects on biochemical and physiological processes.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, such as pyrazolines and pyridines, are of significant interest in organic chemistry due to their wide range of applications, including medicinal chemistry, agrochemicals, and optoelectronics. For instance, compounds like 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one and its derivatives are valuable as building blocks for synthesizing various heterocyclic compounds, including pyrazolo-imidazoles and spiropyrans, due to their unique reactivity (Gomaa & Ali, 2020). These findings highlight the potential utility of 1-(2,4-dichlorophenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine in heterocyclic compound synthesis, given its structural similarities.

Environmental Impact Studies

The environmental impact of organochlorine compounds, including chlorophenols and their derivatives, has been extensively studied. Chlorophenols, for instance, are known to exert moderate toxic effects on mammalian and aquatic life, with their persistence in the environment being variable based on the presence of adapted microflora capable of biodegrading these compounds (Krijgsheld & Gen, 1986). Research on compounds like this compound could contribute to understanding the environmental fate and biodegradation of novel organochlorine compounds.

Drug Design and Pharmacological Studies

Compounds containing the pyrazoline moiety are known for their pharmacological potential. For example, pyrazoline derivatives have been synthesized and evaluated for their anticancer activities, demonstrating the versatility of pyrazoline-based compounds in medicinal chemistry (Ray et al., 2022). Given the structural features of this compound, it may hold promise for the development of new pharmacologically active agents.

Optoelectronic Materials

Quinazolines and pyrimidines, related heterocyclic compounds, have been investigated for their applications in optoelectronic materials. These compounds have been used in the development of electronic devices, luminescent elements, and photoelectric conversion elements due to their luminescent properties (Lipunova et al., 2018). This suggests potential research avenues for exploring the optoelectronic applications of this compound.